Cas no 1065022-85-6 ((Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside)

(Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside structure
1065022-85-6 structure
Product Name:(Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
CAS No:1065022-85-6
MF:C26H32O12
MW:536.525089263916
CID:2028309
PubChem ID:25155598
Update Time:2025-04-21

(Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
    • lysidiside P
    • (-)-Lysidiside P
    • (2S,3R,4R,5R,6R)-2-methyl-6-(((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-((Z)-2-(4-hydroxyphenyl)ethenyl)phenoxy)oxan-2-yl)methoxy)oxane-3,4,5-triol
    • (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-hydroxy-5-[(Z)-2-(4-hydroxyphenyl)ethenyl]phenoxy]oxan-2-yl]methoxy]oxane-3,4,5-triol
    • CHEMBL572481
    • 1065022-85-6
    • Inchi: 1S/C26H32O12/c1-12-19(29)21(31)23(33)25(36-12)35-11-18-20(30)22(32)24(34)26(38-18)37-17-9-14(8-16(28)10-17)3-2-13-4-6-15(27)7-5-13/h2-10,12,18-34H,11H2,1H3/b3-2-
    • InChI Key: BBTZSNZPLSTSDA-IHWYPQMZSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C=C(/C=C\C4C=CC(O)=CC=4)C=C(O)C=3)O2)O1

Computed Properties

  • Exact Mass: 536.18937645Da
  • Monoisotopic Mass: 536.18937645Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.0920000000000001
  • Topological Polar Surface Area: 199Ų

(Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside Related Literature

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